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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide to the safe disposal of 4-n-Propylthiophenol (CAS No. 4527-44-0), a compound

that requires careful management due to its hazardous properties. Adherence to these

procedures is critical for personnel safety and environmental protection.

Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) with specific quantitative data for 4-n-
Propylthiophenol is not readily available in all public sources, the following information has

been compiled from available safety data for this compound and related thiophenols. Users

must consult the SDS provided by their specific supplier for complete and accurate information.

Quantitative Data Summary

Property Value Source

CAS Number 4527-44-0
CymitQuimica[1], BLD

Pharm[2]

Molecular Formula C₉H₁₂S CymitQuimica[1]

Molecular Weight 152.26 g/mol CymitQuimica[1]

Physical State Liquid CymitQuimica[1]
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GHS Hazard Classification

Based on available information for CAS No. 4527-44-0.

GHS Classification Hazard Statement Signal Word

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed Danger

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Skin Corrosion/Irritation

(Category 1B)

H314: Causes severe skin

burns and eye damage

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Note: Pictograms are inferred from the hazard statements and should be confirmed with the

supplier's SDS.

Experimental Protocol for Disposal
The primary method for the safe disposal of 4-n-Propylthiophenol involves oxidation with a

sodium hypochlorite (bleach) solution. This process converts the foul-smelling and hazardous

thiol into less noxious and more easily disposable compounds.

Materials and Personal Protective Equipment (PPE)

Chemicals:

4-n-Propylthiophenol waste

Commercial sodium hypochlorite solution (5-10%) or calcium hypochlorite

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

Personal Protective Equipment (PPE):
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Chemical-resistant gloves (Nitrile gloves are generally resistant to weak acids and many

organic solvents, but always check the manufacturer's compatibility chart)

Chemical splash goggles and a face shield

Flame-retardant lab coat

Closed-toe shoes

Work should be conducted in a certified chemical fume hood.

Step-by-Step Disposal Procedure

Preparation:

Ensure all necessary PPE is worn correctly.

Perform the entire procedure within a certified chemical fume hood to mitigate the risk of

inhaling vapors.

Prepare a freshly made 5-10% aqueous solution of sodium hypochlorite. Caution: Do not

use dry, powdered hypochlorite on concentrated 4-n-Propylthiophenol, as this can lead

to autoignition[3].

Small Spills and Residual Waste Treatment:

For small spills, cover the affected area with an inert absorbent material.

Carefully transfer the contaminated absorbent material into a designated, labeled waste

container.

Liberally cover the spill area with the sodium hypochlorite solution and let it sit for at least

one hour.

Wipe the area clean with absorbent pads, and dispose of the pads in the designated

waste container.

Bulk Waste Neutralization:
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For larger quantities of 4-n-Propylthiophenol waste, slowly and carefully add the waste

to a stirred, excess of the sodium hypochlorite solution in a suitable container. The

reaction can be exothermic, so slow addition is crucial.

Allow the mixture to react for several hours (preferably overnight) to ensure complete

oxidation of the thiol.

After the reaction is complete, the resulting solution should be disposed of as hazardous

waste according to local, state, and federal regulations.

Decontamination of Glassware and Equipment:

All glassware and equipment that have come into contact with 4-n-Propylthiophenol
should be immediately immersed in a bath of 5-10% sodium hypochlorite solution.[4]

Allow the items to soak for at least 12-24 hours to ensure complete decontamination.[4]

After soaking, the glassware can be washed using standard laboratory procedures.

Final Disposal:

All solid waste (contaminated absorbent materials, gloves, etc.) should be placed in a

sealed, properly labeled hazardous waste container.

The neutralized liquid waste should also be collected in a labeled hazardous waste

container.

Arrange for pickup and disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office.

Disposal Workflow Diagram
Caption: Disposal workflow for 4-n-Propylthiophenol.

By following these procedures, laboratory personnel can effectively manage and dispose of 4-
n-Propylthiophenol waste, minimizing risks and ensuring a safe working environment. Always

prioritize safety and consult your institution's specific guidelines for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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